Cas no 1804435-01-5 (6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804435-01-5
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4836095
• Update Time: 2025-05-22

6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F3INO2/c1-4-5(3-14)6(2-7(12)13-4)15-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： WEELQAOMRSSZHV-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CO)C(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.2
• Topological Polar Surface Area: 42.4

Additional information on 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol

Comprehensive Overview of 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804435-01-5)

6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804435-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, known for their versatile applications in drug discovery and material science. The presence of iodine and trifluoromethoxy groups in its structure enhances its reactivity and potential for diverse chemical transformations, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol is C₈H₇F₃INO₂, with a molecular weight of 333.05 g/mol. Its unique structural features, including the iodo and trifluoromethoxy substituents, contribute to its distinct physicochemical properties. Researchers often explore such compounds for their potential in developing novel therapeutics, particularly in the fields of anti-inflammatory and antimicrobial agents. The compound's stability under various conditions also makes it suitable for further derivatization.

One of the most intriguing aspects of 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol is its role in cross-coupling reactions, which are pivotal in modern organic synthesis. The iodine atom serves as an excellent leaving group, facilitating palladium-catalyzed reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions are widely used to construct complex molecules, including pharmaceuticals and advanced materials. As a result, this compound is highly sought after by chemists working on cutting-edge research projects.

In recent years, the demand for fluorinated pyridine derivatives like 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol has surged due to their enhanced bioavailability and metabolic stability. Fluorine-containing compounds are increasingly prominent in drug design, as they often improve the pharmacokinetic properties of potential therapeutics. This trend aligns with the growing focus on precision medicine and targeted therapies, where researchers seek compounds with optimized efficacy and safety profiles.

The synthesis of 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol typically involves multi-step organic reactions, starting from readily available pyridine precursors. Key steps may include halogenation, etherification, and oxidation, each carefully optimized to maximize yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound and ensure its quality. These rigorous protocols are essential for maintaining the integrity of research involving this intermediate.

Beyond pharmaceuticals, 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol finds applications in material science, particularly in the development of organic electronic materials. The electron-withdrawing nature of the trifluoromethoxy group can influence the electronic properties of conjugated systems, making this compound a candidate for organic semiconductors or light-emitting diodes (OLEDs). This interdisciplinary potential underscores the compound's versatility and relevance in multiple high-tech industries.

From a commercial perspective, CAS 1804435-01-5 represents a niche but growing segment of the fine chemicals market. Suppliers catering to research institutions and pharmaceutical companies often provide this compound in small to medium quantities, with purity levels exceeding 95%. The pricing reflects its specialized nature and the complexity of its synthesis. Researchers interested in this compound should verify the supplier's credentials and request comprehensive analytical data to ensure suitability for their specific applications.

Environmental and safety considerations for handling 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol follow standard laboratory protocols for organoiodine compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. Storage typically requires protection from light and moisture to maintain stability. These precautions align with the broader chemical industry's emphasis on responsible material management and workplace safety.

The future research directions for 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol may explore its potential in catalysis and medicinal chemistry applications. With the continuous advancement of synthetic methodologies, particularly in C-H activation and late-stage functionalization, this compound could serve as a platform for developing new molecular entities. Its structural motifs are particularly relevant to current drug discovery efforts targeting protein-protein interactions and allosteric modulation.

For researchers seeking alternatives or related compounds, structural analogs of 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol might include variations in the halogen (bromo or chloro instead of iodo) or different alkoxy substitutions. Such derivatives can offer modified reactivity patterns or physical properties while maintaining the core pyridine scaffold. This flexibility allows medicinal chemists to fine-tune molecular characteristics during lead optimization phases.

In conclusion, 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804435-01-5) represents an important building block in contemporary organic synthesis. Its unique combination of functional groups enables diverse chemical transformations, while its potential applications span pharmaceuticals, materials science, and beyond. As research continues to uncover new synthetic strategies and biological activities for pyridine derivatives, this compound will likely remain a valuable tool for scientific innovation across multiple disciplines.